Cas no 66678-74-8 (1,3,5-Triazine-2,4(1H,3H)-dione, 1-ethyldihydro-)
66678-74-8 structure
Product Name:1,3,5-Triazine-2,4(1H,3H)-dione, 1-ethyldihydro-
CAS No:66678-74-8
MF:C5H9N3O2
MW:143.143860578537
CID:395969
PubChem ID:13248199
Update Time:2025-04-19
1,3,5-Triazine-2,4(1H,3H)-dione, 1-ethyldihydro- Chemical and Physical Properties
Names and Identifiers
-
- 1,3,5-Triazine-2,4(1H,3H)-dione, 1-ethyldihydro-
- 1-ethyl-1,3,5-triazinane-2,4-dione
- 66678-74-8
- 5-Ethyl-5,6-dihydro-s-triazine-2,4-(1H,3H)-dione
- DTXSID50531834
- JSSARRKQIIWPFC-UHFFFAOYSA-N
- SCHEMBL11097087
- AKOS006357155
-
- Inchi: 1S/C5H9N3O2/c1-2-8-3-6-4(9)7-5(8)10/h2-3H2,1H3,(H2,6,7,9,10)
- InChI Key: JSSARRKQIIWPFC-UHFFFAOYSA-N
- SMILES: O=C1NC(NCN1CC)=O
Computed Properties
- Exact Mass: 143.06957
- Monoisotopic Mass: 143.069476538g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 10
- Rotatable Bond Count: 1
- Complexity: 168
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.6
- Topological Polar Surface Area: 61.4Ų
Experimental Properties
- PSA: 61.44
1,3,5-Triazine-2,4(1H,3H)-dione, 1-ethyldihydro- Related Literature
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Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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4. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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